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Compound of Interest

Compound Name: D-[1,3-13C2]Ribose
CAS No.: 478511-79-4
Cat. No.: B583941

Get Quote

Executive Safety Summary

Immediate Action Directive: D-[1,3-13C2]Ribose is a stable isotope-labeled carbohydrate. It is
NON-RADIOACTIVE and NON-TOXIC.

Unlike Carbon-14 (

C) labeled compounds, this material does not decay and emits no ionizing radiation. It must be
handled as a standard chemical reagent, not as radioactive waste.[1] However, due to its
application in metabolic studies, it is frequently mixed with biological agents or organic
solvents, which dictate the ultimate disposal stream.
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Hazard Class Status Notes

Contains stable
Radioactivity NEGATIVE

C isotopes only.

Not P-listed or U-listed (40
RCRA Status Non-Hazardous

CFR 261.33).

) Becomes BSL-2+ if mixed with

Bio-Safety Level 1 (Base) ]

viral vectors/human cells.

N Combustible dust hazard if

Flammability Low

finely dispersed in air.

Technical Identity & Properties

Understanding the physicochemical properties is essential for determining compatibility with

waste streams.[1]

Property

Data

Relevance to Disposal

Chemical Name

D-[1,3-13C2]Ribose

Standard carbohydrate

protocols apply.

Physical State

White Crystalline Solid

Hygroscopic; keep dry until

disposal.

High mobility in aqueous waste

Solubility Highly Soluble (Water)
streams.
Critical: Increases Biological
BOD Impact High Oxygen Demand in
wastewater.[2]
Does not degrade
- spontaneously; autoclaving
Stability Stable

does not destroy the isotope

label.
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Disposal Decision Matrix (Self-Validating System)

The disposal route is determined not by the ribose itself, but by the matrix in which it is
dissolved or suspended. Use the following logic flow to determine the correct waste stream.

Scenario A: Pure Solid Waste (Expired or Spilled)

o Context: Unused powder or spill cleanup materials (paper towels, gloves) free of other

hazardous contaminants.

e Protocol:

o

Container: Collect in a standard solid waste container or clear heavy-duty bag.

Labeling: Deface the original container label to prevent "scavenging" or misidentification.
Label waste as "Non-Hazardous Carbohydrate."

Disposal: Can technically be disposed of in municipal trash (landfill) as it is non-

hazardous.

Senior Scientist Note: Many institutions enforce a "no chemical in trash” policy to prevent
janitorial alarm. Preferred Method: Tag as "Non-Regulated Chemical Waste" and route

through your EHS chemical waste pickup.

Scenario B: Aqueous Solutions (Buffers, Water)

o Context: Ribose dissolved in water, PBS, or saline without biological agents.

e Protocol:

Volume < 1 Liter: May be flushed down the sanitary sewer with copious water (20:1
dilution), provided local municipal codes allow sugar disposal.

Volume > 1 Liter:Do NOT Drain Dispose. High concentrations of sugars create a spike in
Biological Oxygen Demand (BOD), which can disrupt local wastewater treatment bacteria

and trigger regulatory fines.

Action: Collect in a carboy labeled "Non-Hazardous Aqueous Waste (High BOD)."
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Scenario C: Organic Solvent Mixtures (HPLC Waste)

o Context: Ribose dissolved in Methanol, Acetonitrile, or DMSO (e.g., from LC-MS workflows).

e Protocol:

[¢]

The Solvent Rules: The solvent renders the waste hazardous (Ignitable/Toxic).

o

Segregation: Collect in a solvent safety can or carboy.

o

Labeling: Label strictly according to the solvent (e.g., "Flammable Waste: Acetonitrile,
Water, Trace Sugars").

o

Prohibition: Never autoclave this waste (explosion hazard).

Scenario D: Metabolic/Biological Waste (Cell Culture)

o Context: Media containing

C-Ribose used in metabolic flux analysis with cells/bacteria.

e Protocol:

o

Biohazard Primacy: The biological agent dictates the hazard.

[¢]

Inactivation: Add bleach (10% final concentration) for 30 minutes OR Autoclave at 121°C
for 20+ minutes.

[¢]

Note on Isotopes: Autoclaving Kills the bacteria but does not destroy the

C isotope. The chemical remains a labeled sugar.

[¢]

Disposal: After inactivation, liquid can usually be drain-disposed (check local EHS rules
regarding treated bio-waste).

Visual Workflow (Decision Logic)

The following diagram illustrates the decision-making process for segregating D-[1,3-
13C2]Ribose waste.
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Waste Containing
D-[1,3-13C2]Ribose

Is it mixed with
Bio-Agents (Cells/Virus)?

Is it mixed with

EEES BRI Hazardous Solvents?

Yes

Treat as CHEMICAL WASTE Physical State?

1. Segregate by Solvent Class
(Halogenated vs Non-Halogenated) Solid / Powder

2. EHS Pickup
Non-Regulated Waste
(Deface labels, use Lab Trash Check Volume & BOD
or Chem Waste Stream)

1. Autoclave or Bleach
2. Drain Dispose (if allowed)
3. Bio-waste Bin

Agqueous Solution

Small Vol (<1L) Large Vol (>1L)
Sanitary Sewer Collect for Chemical
(Copious Water) Waste Pickup (High BOD)
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Figure 1: Logic flow for determining the correct disposal stream based on waste matrix and
volume.

Expert Insight: The "Sugar in the Sink™ Myth

Why can't | just pour all aqueous ribose down the drain? While D-Ribose is biodegradable,
"biodegradable” does not mean "zero impact.”

o BOD Spikes: Wastewater treatment plants rely on bacteria to break down organic matter. A
sudden influx of pure carbohydrate (Ribose) acts as a "feast" for these bacteria, causing their
populations to explode and consume all available oxygen in the water. This drops the
Dissolved Oxygen (DO) levels, potentially killing aquatic life downstream or disrupting the
treatment plant's balance [1].

e Regulatory Compliance: The EPA and local municipalities set strict limits on BOD discharge.
While a 50mL NMR tube is negligible, 5 Liters of leftover media from a bioreactor run is
significant. Always err on the side of collection for volumes >1 Liter.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. pdf.benchchem.com [pdf.benchchem.com]

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.epa.gov/eg/learn-about-effluent-guidelines
https://cloudsds.com/chemical-hazard-and-safety/a-detailed-guide-on-osha-chemical-hygiene-plan/
https://ehs.dartmouth.edu/laboratory-research-safety/chemical-safety/chemical-hygiene-plan
https://www.osha.gov/sites/default/files/publications/OSHA3404laboratory-safety-guidance.pdf
https://ehs.wisc.edu/disposal-services/chemical-disposal/
https://www.benchchem.com/product/b583941?utm_src=pdf-custom-synthesis#bc-rfq
https://pdf.benchchem.com/15143/Proper_Disposal_Procedures_for_Prucalopride_13C_d3_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b583941?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

2. Biochemical oxygen demand (BOD) - Eurofins Scientific [eurofins.in]

3. A Detailed Guide on OSHA Chemical Hygiene Plan [cloudsds.com]

4. Chemical Hygiene Plan | Environmental Health and Safety [ehs.dartmouth.edu]

e To cite this document: BenchChem. [D-[1,3-13C2]Ribose Proper Disposal Procedures].
BenchChem, [2026]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b583941/docs#d-1-3-13c2-ribose-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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